Cas no 153596-02-2 (1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-)

• Product Name: 1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-
• CAS No: 153596-02-2
• MF: C₅H₈N₄O₃
• MW: 172.142020225525
• CID: 98866
• PubChem ID: 14945144
• Update Time: 2025-04-18

1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-
• 4-(2-aminoethylamino)-1,2,5-oxadiazole-3-carboxylic acid
• 1,2,5-Oxadiazole-3-carboxylicacid,4-[(2-aminoethyl)amino]-(9CI)
• 153596-02-2
• 4-((2-Aminoethyl)amino)-1,2,5-oxadiazole-3-carboxylic acid
• DTXSID70565853
• 4-[(2-Aminoethyl)amino]-1,2,5-oxadiazole-3-carboxylic acid
• 4-((2-Aminoethyl)amino)-1,2,5-oxadiazole-3-carboxylicacid

• Inchi： 1S/C5H8N4O3/c6-1-2-7-4-3(5(10)11)8-12-9-4/h1-2,6H2,(H,7,9)(H,10,11)
• InChI Key： AHNFJYAJEFJZAW-UHFFFAOYSA-N
• SMILES： O1N=C(C(=O)O)C(=N1)NCCN

Computed Properties

• Exact Mass: 172.05964013g/mol
• Monoisotopic Mass: 172.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 114Ų